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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethyl-2-nonanol (CAS No. 103-08-2) is a branched-chain secondary alcohol recognized for
its utility as a fragrance ingredient and a chemical intermediate in various synthetic processes.
[1] Its molecular structure, featuring an ethyl group at the fifth carbon of a nonanol chain,
imparts unique sensory and physical properties.[1] This document provides detailed application
notes on its use, particularly in the fragrance industry, summarizes its physicochemical and
toxicological data, and outlines relevant experimental protocols for its evaluation.

Disclaimer: The use of 5-Ethyl-2-nonanol as a food flavoring agent is not established or
recommended. It does not currently hold a FEMA (Flavor and Extract Manufacturers
Association) number, nor has it been evaluated by the Joint FAO/WHO Expert Committee on
Food Additives (JECFA).[2][3] The information herein pertains to its application as a fragrance
ingredient and chemical intermediate.

Physicochemical and Olfactory Properties

5-Ethyl-2-nonanol is a colorless liquid with a pleasant aromatic profile characterized by floral
and fruity notes.[1] Its properties make it a versatile ingredient in fragrance formulations, where
it can act as both a primary scent component and a modifier to enhance the overall olfactory
profile of a blend.[1]
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Table 1: Physicochemical Properties of 5-Ethyl-2-nonanol

Property Value Reference(s)
CAS Number 103-08-2 [2]
Molecular Formula C11H240 [1]
Molecular Weight 172.31 g/mol [1]
Appearance Colorless liquid [1]
N , 223.04 °C @ 760 mm Hg
Boiling Point ) [2]
(estimated)
_ 99.2 °C (211.0 °F) TCC
Flash Point (2]

(estimated)

Vapor Pressure

0.02 mmHg @ 25 °C

(estimated)

[2]

logP (o/w)

4.093 (estimated)

[2]

Solubility in Water

57.47 mg/L @ 25 °C

(estimated)

[2]

Table 2: Olfactory Characteristics of 5-Ethyl-2-nonanol
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Attribute Description Reference(s)

Pleasant aromatic
Odor Profile characteristics with floral and [1]

fruity notes.

Primary scent component and
Applications modifier in fragrance [1]

formulations.

Data not available for 5-Ethyl-
2-nonanol. For the related

Odor Threshold compound 1-Nonanol, the odor  [4]
detection threshold is reported

as 50 ppb.

For the broader category of

Branched Chain Saturated
Recommended Usage Alcohols in fragrance, end-use  [5]

levels are between 0.001%

and 1.7%.

Synthesis and Chemical Applications

5-Ethyl-2-nonanol serves as a valuable intermediate in organic synthesis. Its secondary
alcohol functionality and branched alkyl chain make it a suitable building block for more
complex molecules in the pharmaceutical and agrochemical industries.[1]

Synthesis Methods:

» Alkylation of Nonanol: Involves the reaction of a nonanol precursor with an ethyl halide in the
presence of a base.[1]

e Reduction of Ketones: Synthesis from corresponding ketones or aldehydes via reduction
reactions.[1]

» Hydroformylation: The hydroformylation of olefins followed by reduction can also yield 5-
Ethyl-2-nonanol.[1]
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As a chemical intermediate, it is used in the synthesis of esters with distinct olfactory properties
for the fragrance industry.[1]

Safety and Toxicology

Limited specific toxicological data is available for 5-Ethyl-2-nonanol. A safety assessment of
the broader category of Branched Chain Saturated Alcohols (BCSA) as fragrance ingredients
concluded that there are no safety concerns at the current levels of use and exposure.[5]

Table 3: Toxicological Data for 5-Ethyl-2-nonanol and Related Compounds
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Endpoint

Result

Compound/Categor
y

Reference(s)

Acute Dermal Toxicity

LD50: 4760 mg/kg
(rabbit)

5-Ethyl-2-nonanol

[2]

Acute Oral Toxicity

Low order of toxicity
(for 15 tested

materials)

Branched Chain

Saturated Alcohols

[5]

Skin Irritation

No evidence of
irritation in humans at
2-10%

Branched Chain

Saturated Alcohols

[5]

Eye Irritation

Moderate to severe
(undiluted)

Branched Chain

Saturated Alcohols

[5]

Skin Sensitization

No or low sensitizing

Branched Chain

[5]

potential Saturated Alcohols
Phototoxicity/Photoall Not expected to elicit Branched Chain 5]
ergy these effects Saturated Alcohols

Genotoxicity

No in vivo or in vitro
genotoxicity (for 8

tested materials)

Branched Chain

Saturated Alcohols

[5]

Aquatic Toxicity

H411: Toxic to aquatic
life with long-lasting
effects (GHS

Classification)

5-Ethyl-2-nonanol

[6]

Metabolic Pathways

Specific metabolic studies on 5-Ethyl-2-nonanol are not readily available. However, as a
secondary alcohol, it is anticipated to be metabolized in the liver. The primary metabolic
pathway for alcohols involves oxidation.[1] Secondary alcohols are oxidized to ketones. This
process is primarily catalyzed by alcohol dehydrogenases (ADH).[1] The resulting ketone can
then be further metabolized.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.thegoodscentscompany.com/data/rw1514111.html
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-nonanol
https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.smolecule.com/products/s1513154
https://www.smolecule.com/products/s1513154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Generalized metabolic pathway of 5-Ethyl-2-nonanol.

Experimental Protocols

The following are detailed protocols for the sensory and safety evaluation of fragrance
ingredients like 5-Ethyl-2-nonanol.

Protocol for Sensory Evaluation: Triangle Test

This protocol is designed to determine if a perceptible difference exists between two samples of
a fragrance ingredient.
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Prepare two samples:
A (Control) and B (Test)
Code samples with random 3-digit numbers
Prepare smelling strips for each sample

Present three coded strips to panelist
(two are identical, one is different)

Panelist smells each strip from left to right
Panelist identifies the ‘odd' sample

Record the number of correct identifications
Analyze data using statistical tables
(e.g., binomial distribution)
Determine if a significant difference exists
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Preparation

Prepare synthetic peptide solutions
(cysteine and lysine)

Incubate test chemical with each peptide solution
Run positive and negative controls in parallel

Prepare solutions of 5-Ethyl-2-nonanol

Analyze samples by HPLC-UV
Quantify the depletion of the peptides
Calculate the mean percent peptide depletion

Classify sensitization potential based on depletion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 5-Ethyl-2-nonanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092646#use-of-5-ethyl-2-nonanol-as-a-flavoring-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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